(S)-3-((Benzyloxy)carbonyl)-2,2-dimethyloxazolidine-4-carboxylic acid

• IUPAC Name: (4S)-2,2-dimethyl-3-phenylmethoxycarbonyl-1,3-oxazolidine-4-carboxylic acid
• InChI: InChI=1S/C14H17NO5/c1-14(2)15(11(9-20-14)12(16)17)13(18)19-8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3,(H,16,17)/t11-/m0/s1
• InChI Key: BDCQMEKOKHOPOQ-NSHDSACASA-N
• Canonical SMILES: CC1(N(C(CO1)C(=O)O)C(=O)OCC2=CC=CC=C2)C
• Isomeric SMILES: CC1(N([C@@H](CO1)C(=O)O)C(=O)OCC2=CC=CC=C2)C
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol

Description

“(S)-3-((Benzyloxy)carbonyl)-2,2-dimethyloxazolidine-4-carboxylic acid” is a chemical compound. The benzyloxycarbonyl group (also known as a carbobenzoxy or Cbz group) is an organyl group of formula ‒COOCH2Ph. It is introduced into a molecule by chemical modification of a functional group to obtain chemoselectivity in a subsequent chemical reaction.

Synthesis Analysis

The synthesis of compounds with a benzyloxycarbonyl group often involves carbonylation reactions. These reactions are atom-efficient and can convert a variety of easily available substrates into valuable products. For example, aryl carbamates can be synthesized by introducing alcohols into the reaction of palladium-catalyzed cross-coupling of aryl chlorides and triflates with sodium cyanate.

Molecular Structure Analysis

The benzyloxycarbonyl group has a molecular formula of C8H7O2. Its structure includes a carbonyl group (C=O) and a benzyloxy group (PhOCH2-), which are connected.

Chemical Reactions Analysis

The benzyloxycarbonyl group plays a role as a protecting group. It is introduced into a molecule by chemical modification of a functional group to obtain chemoselectivity in a subsequent chemical reaction. Carbonylation reactions are a common method for synthesizing compounds with this group.

Physical And Chemical Properties Analysis

The benzyloxycarbonyl group has a net charge of 0 and an average mass of 135.13998. Its molecular structure can be represented by the SMILES notation C(*) (OCC=1C=CC=CC1)=O.

Scientific Research Applications

Synthesis of α,β-Unsaturated Carbonyl Compounds

. These compounds are key building blocks in organic chemistry. Their catalytic synthesis has received significant attention during the past decades. .

Protecting Group in Organic Synthesis

. .

Mechanism of Action

Target of Action

The benzyloxycarbonyl group is known to be a protecting group . It is introduced into a molecule by chemical modification of a functional group to obtain chemoselectivity in a subsequent chemical reaction .

Mode of Action

It’s known that the benzyloxycarbonyl group acts as a protecting group . This means it temporarily masks a functional group from participating in reactions while other parts of the molecule are being modified.

Biochemical Pathways

The compound contains a benzyloxycarbonyl group, which is used in organic chemistry as a protecting group . This suggests that it may play a role in complex organic synthesis pathways where protecting groups are required.

Result of Action

As a compound containing a benzyloxycarbonyl group, it likely plays a role in organic synthesis, where it can protect certain functional groups from reacting .